Cas no 2287345-11-1 ([3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287345-11-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6338432
• PubChem ID: 137944037
• Update Time: 2025-10-29

[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760439
• [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• 2287345-11-1
• [3-(2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine

• Inchi： 1S/C13H17N/c1-10-4-2-3-5-11(10)13-6-12(7-13,8-13)9-14/h2-5H,6-9,14H2,1H3
• InChI Key： SZMXMFRZOBHNIO-UHFFFAOYSA-N
• SMILES： NCC12CC(C3C=CC=CC=3C)(C1)C2

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

[3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known by its CAS registry number 2287345-11-1, is a highly specialized organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing molecular architecture and potential applications in drug development and advanced materials.

The molecular structure of [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is characterized by a bicyclo[1.1.1]pentane ring system, which is fused with a 2-methylphenyl group and a methanamine moiety. This combination of structural elements provides the compound with unique physical and chemical properties, including high stability, selective reactivity, and the ability to form hydrogen bonds. Recent studies have highlighted the potential of this compound as a building block for the synthesis of complex molecules with tailored functionalities.

One of the most notable aspects of [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its role in drug discovery. Researchers have explored its ability to act as a scaffold for the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential utility in the treatment of cancer and other diseases.

In addition to its pharmacological applications, [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has also been investigated for its potential in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in the synthesis of high-performance polymers and nanomaterials. Recent research has focused on its ability to serve as a monomer in step-growth polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability.

The synthesis of [3-(2-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves a multi-step process that combines elements of traditional organic synthesis with modern catalytic techniques. Key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization with the 2-methylphenyl and methanamine groups using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further research and development.

From an environmental perspective, [3-(2-Methylphenyl)-bicyclo[...]pentanyl]methanamine has been shown to exhibit low toxicity and biodegradability under controlled conditions, which aligns with current trends toward sustainable chemistry practices.